dimethyl- CAS No. 110796-98-0](/img/structure/B3045630.png)
Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl-
Overview
Description
Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- is a chemical compound that is widely used in scientific research. It is a reactive silane that is commonly used as a coupling agent for surface modification of various materials. The compound has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- involves the reaction of the silane group with the surface of the material to be modified. The reaction results in the formation of a covalent bond between the silane group and the surface, which improves the adhesion and stability of the modified material.
Biochemical and Physiological Effects:
Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- has no known biochemical or physiological effects in humans. However, it can cause skin and eye irritation upon contact.
Advantages and Limitations for Lab Experiments
The advantages of using Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- in lab experiments include its high reactivity, which allows for efficient surface modification, and its versatility, which allows for modification of various materials. The limitations of using the compound include its potential toxicity and the need for careful handling.
Future Directions
For the use of Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- include the development of new synthesis methods to improve the efficiency and yield of the compound. Additionally, the use of the compound in the synthesis of new materials with unique properties and applications is an area of active research. The potential use of Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- in biomedical applications, such as drug delivery and tissue engineering, is also an area of interest.
Scientific Research Applications
Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- has a wide range of scientific research applications. It is used as a coupling agent for surface modification of various materials, including metals, ceramics, and polymers. The compound is also used in the synthesis of nanoparticles, which have potential applications in drug delivery, imaging, and sensing.
properties
IUPAC Name |
4-bromobut-2-ynoxy-tert-butyl-dimethylsilane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19BrOSi/c1-10(2,3)13(4,5)12-9-7-6-8-11/h8-9H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GELGMOVVQFFDES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC#CCBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19BrOSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30552623 |
Source
|
| Record name | [(4-Bromobut-2-yn-1-yl)oxy](tert-butyl)dimethylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30552623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- | |
CAS RN |
110796-98-0 |
Source
|
| Record name | [(4-Bromobut-2-yn-1-yl)oxy](tert-butyl)dimethylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30552623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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